molecular formula C25H43Cl4N2O3P B1657216 Phosphoramidic acid, (2,3,5,6-tetrachloro-4-pyridinyl)-, didecyl ester CAS No. 55733-28-3

Phosphoramidic acid, (2,3,5,6-tetrachloro-4-pyridinyl)-, didecyl ester

Cat. No. B1657216
CAS RN: 55733-28-3
M. Wt: 592.4 g/mol
InChI Key: YSLFLFXMYUPKHE-UHFFFAOYSA-N
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Description

Phosphoramidic acid, (2,3,5,6-tetrachloro-4-pyridinyl)-, didecyl ester is a useful research compound. Its molecular formula is C25H43Cl4N2O3P and its molecular weight is 592.4 g/mol. The purity is usually 95%.
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properties

CAS RN

55733-28-3

Molecular Formula

C25H43Cl4N2O3P

Molecular Weight

592.4 g/mol

IUPAC Name

2,3,5,6-tetrachloro-N-didecoxyphosphorylpyridin-4-amine

InChI

InChI=1S/C25H43Cl4N2O3P/c1-3-5-7-9-11-13-15-17-19-33-35(32,34-20-18-16-14-12-10-8-6-4-2)31-23-21(26)24(28)30-25(29)22(23)27/h3-20H2,1-2H3,(H,30,31,32)

InChI Key

YSLFLFXMYUPKHE-UHFFFAOYSA-N

SMILES

CCCCCCCCCCOP(=O)(NC1=C(C(=NC(=C1Cl)Cl)Cl)Cl)OCCCCCCCCCC

Canonical SMILES

CCCCCCCCCCOP(=O)(NC1=C(C(=NC(=C1Cl)Cl)Cl)Cl)OCCCCCCCCCC

Other CAS RN

55733-28-3

Origin of Product

United States

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